2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[[4-(1,2,4-triazol-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C21H26N4O/c26-20(11-21-8-16-5-17(9-21)7-18(6-16)10-21)23-12-15-1-3-19(4-2-15)25-14-22-13-24-25/h1-4,13-14,16-18H,5-12H2,(H,23,26)
• InChI Key: AJACBVAYWCVPAX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NCC4=CC=C(C=C4)N5C=NC=N5
• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol

Description

The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. These compounds have been studied for their potential applications in medicine and other fields.

Synthesis Analysis

While specific synthesis information for this compound was not found, similar compounds such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids have been synthesized and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by NMR and MS analysis.

Chemical Reactions Analysis

In the context of biological activity, some 1,2,4-triazole derivatives have shown inhibitory activities against certain cancer cell lines.

Scientific Research Applications

Antimicrobial and Antiviral Applications

Compounds derived from N-(1-Adamantyl)acetamide, such as 2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide, have shown promising antimicrobial and antiviral activities. They serve as starting compounds in the synthesis of biologically active aminoadamantanes, which possess antimicrobial and antiviral activity useful in treating and preventing diseases like influenza, herpes, and pneumonia. The removal of acetyl protection from N-(1-adamantyl)acetamide yields 1-aminoadamantane, an active component of drugs for Parkinson’s disease treatment (R. Khusnutdinov et al., 2011).

Tuberculosis Treatment

Adamantylacetamide hybrids have been designed and synthesized for evaluating their efficacy against Mycobacterium tuberculosis. Notably, certain derivatives have been identified as potent inhibitors, showing significant promise as leads for developing new antitubercular agents (Dinesh Addla et al., 2014).

Structural Insights and Crystal Engineering

The crystal structure of 2-(Adamantan-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide reveals intricate hydrogen bonding and attractive interactions, providing insights into the design of molecular assemblies and materials with specific properties. Such structural analyses contribute to understanding the molecular basis of their biological activities and the development of new materials (A. Bunev et al., 2013).

Antifungal and Antibacterial Activity

Adamantane derivatives have been synthesized to explore their physico-chemical properties and biological activities. Some compounds exhibit moderate antimicrobial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (V. Odyntsova, 2017).

Anti-inflammatory and Anti-cancer Activities

Certain sulfonamide derivatives with adamantyl groups have demonstrated cytotoxic activity against cancer cell lines, suggesting their potential in cancer therapy. Their versatility allows for exploring various therapeutic applications, underscoring the potential of adamantyl derivatives in drug discovery (M. Ghorab et al., 2015).

Mechanism of Action

While the specific mechanism of action for this compound is not available, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis.

Future Directions

Given the biological activity of similar compounds, 1,2,4-triazole derivatives could be used as a structural optimization platform for the design and development of more selective and potent molecules.